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Compound of Interest

Compound Name: Etrimfos

Cat. No.: B1671772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the sample preparation of

etrimfos, an organothiophosphate insecticide, from various matrices for analytical

determination. The focus is on two widely used and effective techniques: QuEChERS (Quick,

Easy, Cheap, Effective, Rugged, and Safe) and Solid-Phase Extraction (SPE). These methods

are suitable for preparing samples for subsequent analysis by gas chromatography-mass

spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction to Etrimfos Analysis
Etrimfos is a non-systemic insecticide and acaricide used to control a range of chewing and

sucking insects and mites in various crops, including fruits, vegetables, and cereals. Due to its

potential toxicity, regulatory bodies worldwide have established maximum residue limits (MRLs)

for etrimfos in food and environmental samples. Accurate and reliable analytical methods are

crucial for monitoring these residues to ensure food safety and environmental protection.

Effective sample preparation is a critical step in the analytical workflow for etrimfos analysis.

The goal is to extract the analyte of interest from the sample matrix, remove interfering

substances, and concentrate the analyte to a level suitable for instrumental analysis. The

choice of sample preparation technique depends on the matrix complexity, the physicochemical

properties of etrimfos, and the analytical instrument used.
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Quantitative Data Summary
The following tables summarize the quantitative data for etrimfos analysis using QuEChERS

and SPE methods from various studies. This data provides a comparative overview of the

method performance in different matrices.

Table 1: Performance of QuEChERS Method for Etrimfos Analysis

Matrix
Spiking
Level
(µg/kg)

Recover
y (%)

RSD (%)
LOD
(µg/kg)

LOQ
(µg/kg)

Analytic
al
Techniq
ue

Referen
ce

Fruits &

Vegetabl

es

10 - 500 70-120 <20 1-10 10-15
GC-

MS/MS
[1]

Edible

Insects

10, 100,

500
70-120 <20 1-10 10-15

GC-

MS/MS
[1]

Cereal

Grains

Not

Specified
70-120 <20 4-9 <34.8 GC-MS [2][3]

High-

Water

Content

Fruits &

Vegetabl

es

17 - 45

(LOQ

level)

90-107 <9.6 5.6-15 17-45 GC-ECD [4]

Table 2: Performance of Solid-Phase Extraction (SPE) for Etrimfos Analysis
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Matrix
Spiking
Level
(ng/L)

Recover
y (%)

RSD (%)
LOD
(ng/L)

LOQ
(ng/L)

Analytic
al
Techniq
ue

Referen
ce

Environm

ental

Water

10, 50
70.1-

116.5

Not

Specified

Not

Specified
1.8-29.2 GC-MSD [5][6]

Surface

Water

20, 50,

100
70-120 <13.7

Not

Specified

Not

Specified

LC-

MS/MS
[7]

Groundw

ater

Not

Specified
87.9-96.9 0.8-20.7

Not

Specified
200

HPLC-

DAD
[8]

Experimental Protocols
Protocol 1: QuEChERS Method for Etrimfos in Fruits
and Vegetables
This protocol is based on the widely used QuEChERS method, which is suitable for a broad

range of pesticides in food matrices.[1][4][9]

1. Materials and Reagents

Homogenizer (e.g., high-speed blender)

Centrifuge capable of at least 4000 rpm

50 mL polypropylene centrifuge tubes with screw caps

15 mL polypropylene centrifuge tubes for d-SPE

Vortex mixer

Acetonitrile (ACN), HPLC grade

Anhydrous magnesium sulfate (MgSO₄)
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Sodium chloride (NaCl)

Trisodium citrate dihydrate

Disodium hydrogen citrate sesquohydrate

Primary secondary amine (PSA) sorbent

C18 sorbent

Etrimfos analytical standard

Internal standard (e.g., Triphenyl phosphate - TPP)

2. Sample Preparation and Extraction

Weigh 10-15 g of a homogenized fruit or vegetable sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

If an internal standard is used, add the appropriate volume of the internal standard solution.

Cap the tube and shake vigorously for 1 minute.

Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate

dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate).

Immediately cap and shake vigorously for 1 minute.

Centrifuge at ≥ 4000 rpm for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

Take a 1 mL aliquot of the upper acetonitrile layer and transfer it to a 15 mL d-SPE tube

containing 150 mg anhydrous MgSO₄, 50 mg PSA, and 50 mg C18.

Cap the tube and vortex for 30 seconds.

Centrifuge at ≥ 4000 rpm for 5 minutes.
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The supernatant is now ready for analysis. Transfer an aliquot into an autosampler vial for

GC-MS/MS or LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Etrimfos in
Water Samples
This protocol provides a general procedure for the extraction and concentration of etrimfos
from water samples using SPE.[7][8][10]

1. Materials and Reagents

SPE cartridges (e.g., C18, 500 mg, 6 mL)

SPE manifold

Vacuum pump

Evaporation system (e.g., nitrogen evaporator or rotary evaporator)

Methanol (MeOH), HPLC grade

Ethyl acetate, HPLC grade

Dichloromethane (DCM), HPLC grade

HPLC grade water

Etrimfos analytical standard

Internal standard

2. SPE Cartridge Conditioning

Place the C18 SPE cartridges on the SPE manifold.

Wash the cartridges with 5 mL of ethyl acetate.

Wash the cartridges with 5 mL of dichloromethane.
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Condition the cartridges with 5 mL of methanol.

Equilibrate the cartridges with 5 mL of HPLC grade water. Do not allow the sorbent to go dry.

3. Sample Loading

Pass 100-500 mL of the water sample through the conditioned SPE cartridge at a flow rate of

5-10 mL/min.

4. Cartridge Washing and Drying

After the entire sample has passed through, wash the cartridge with 5 mL of HPLC grade

water to remove any polar interferences.

Dry the cartridge under vacuum for 10-20 minutes to remove residual water.

5. Elution

Place a collection tube inside the manifold.

Elute the retained etrimfos from the cartridge with 5-10 mL of a suitable organic solvent or

solvent mixture (e.g., ethyl acetate, dichloromethane, or a mixture thereof).

Collect the eluate.

6. Concentration and Reconstitution

Evaporate the eluate to dryness under a gentle stream of nitrogen or using a rotary

evaporator.

Reconstitute the residue in a small, known volume (e.g., 1 mL) of a solvent compatible with

the analytical instrument (e.g., ethyl acetate or mobile phase for LC).

The sample is now ready for injection into the GC-MS or LC-MS/MS system.
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The following diagrams illustrate the experimental workflows for the described sample

preparation techniques.

1. Homogenized Sample (10-15g)
in 50 mL tube

2. Add Acetonitrile (10 mL)
+ Internal Standard

3. Shake Vigorously (1 min)

4. Add QuEChERS Salts

5. Shake Vigorously (1 min)

6. Centrifuge (≥4000 rpm, 5 min)

7. Transfer Supernatant (1 mL)
to d-SPE tube

8. d-SPE Tube
(150mg MgSO₄, 50mg PSA, 50mg C18)

9. Vortex (30 sec)

10. Centrifuge (≥4000 rpm, 5 min)

11. Final Extract for Analysis
(GC-MS/MS or LC-MS/MS)
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Caption: QuEChERS workflow for Etrimfos analysis.
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1. Cartridge Conditioning
(Solvent Washes & Equilibration)

2. Sample Loading
(100-500 mL Water Sample)

3. Cartridge Washing
(Remove Interferences)

4. Cartridge Drying
(Under Vacuum)

5. Elution
(5-10 mL Organic Solvent)

6. Concentration
(Evaporation to Dryness)

7. Reconstitution
(1 mL Compatible Solvent)

8. Analysis
(GC-MS or LC-MS/MS)
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Caption: Solid-Phase Extraction (SPE) workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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